Cas no 101834-04-2 ((1S,2S,4aR,6S,8S,8aS,3'R,5'R,2''S)-methyl-1,2,4a,5,6,7,8,8a-octahydro-3',5'-dihydroxy-2,6-dimethyl-8-((2-methyl-1-oxobutyl)oxy)-1-naphthaleneheptanoate)

• Product name: (1S,2S,4aR,6S,8S,8aS,3'R,5'R,2''S)-methyl-1,2,4a,5,6,7,8,8a-octahydro-3',5'-dihydroxy-2,6-dimethyl-8-((2-methyl-1-oxobutyl)oxy)-1-naphthaleneheptanoate
• CAS No: 101834-04-2
• MF: C₂₅H₄₂O₆
• MW: 438.597388744354
• CID: 3039165

(1S,2S,4aR,6S,8S,8aS,3'R,5'R,2''S)-methyl-1,2,4a,5,6,7,8,8a-octahydro-3',5'-dihydroxy-2,6-dimethyl-8-((2-methyl-1-oxobutyl)oxy)-1-naphthaleneheptanoate Chemical and Physical Properties

Names and Identifiers

• (1S,2S,4aR,6S,8S,8aS,3'R,5'R,2''S)-methyl-1,2,4a,5,6,7,8,8a-octahydro-3',5'-dihydroxy-2,6-dimethyl-8-((2-methyl-1-oxobutyl)oxy)-1-naphthaleneheptanoate
• (1S,2S,4aR,6S,8S,8aS,3'R,5'R,2''S)-methyl-1,2,4a,5,6,7,8,8a-octahydro-3',5'-dihydroxy-2,6-dimethyl-8-[(2-methyl-1-oxobutyl)oxy]-1-naphthaleneheptanoate

• Inchi： InChI=1S/C25H42O6/c1-6-16(3)25(29)31-22-12-15(2)11-18-8-7-17(4)21(24(18)22)10-9-19(26)13-20(27)14-23(28)30-5/h7-8,15-22,24,26-27H,6,9-14H2,1-5H3
• InChI Key： IRRZYVXSAWTHTE-UHFFFAOYSA-N
• SMILES： CCC(C)C(=O)OC1CC(C)CC2C=CC(C)C(CCC(O)CC(O)CC(=O)OC)C12 |c:13|

Computed Properties

• Exact Mass: 438.29800

Experimental Properties

• PSA: 93.06000
• LogP: 3.88390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols